Cas no 155944-13-1 (3-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-6-oxo-,10,21,22-tris(acetyloxy)-12-[(acetyloxy)methyl]-5,7,8,9,10,12,13,14,15,17,18,19-dodecahydro-20-hydroxy-8,18,19,20-tetramethyl-5,17-dioxo-13-[(1-oxo-2-butenyl)oxy]-8,11-epoxy-9,12-ethano-11,15-methano-11H-[1,8]dioxacycloheptadecino[4,3-b]pyridin-14-ylester, [8R-(8R*,9R*,10R*,11S*,12R*,13R*,14R*,15S*,18S*,19S*,20S*,21S*,22R*)]-(9CI))

• Product Name: 3-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-6-oxo-,10,21,22-tris(acetyloxy)-12-[(acetyloxy)methyl]-5,7,8,9,10,12,13,14,15,17,18,19-dodecahydro-20-hydroxy-8,18,19,20-tetramethyl-5,17-dioxo-13-[(1-oxo-2-butenyl)oxy]-8,11-epoxy-9,12-ethano-11,15-methano-11H-[1,8]dioxacycloheptadecino[4,3-b]pyridin-14-ylester, [8R-(8R*,9R*,10R*,11S*,12R*,13R*,14R*,15S*,18S*,19S*,20S*,21S*,22R*)]-(9CI)
• CAS No: 155944-13-1
• MF: C₄₅H₅₂N₂O₁₉
• MW: 924.896394729614
• CID: 188737
• PubChem ID: 6444298
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-6-oxo-,10,21,22-tris(acetyloxy)-12-[(acetyloxy)methyl]-5,7,8,9,10,12,13,14,15,17,18,19-dodecahydro-20-hydroxy-8,18,19,20-tetramethyl-5,17-dioxo-13-[(1-oxo-2-butenyl)oxy]-8,11-epoxy-9,12-ethano-11,15-methano-11H-[1,8]dioxacycloheptadecino[4,3-b]pyridin-14-ylester, [8R-(8R*,9R*,10R*,11S*,12R*,13R*,14R*,15S*,18S*,19S*,20S*,21S*,22R*)]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-6-oxo-,10,21,22-tris(acetyloxy)-12-[(acetyloxy)methyl]-5,7,8,9,10,12,13,14,15,17,18,19-dodecahydro-20-hydroxy-8,18,19,20-tetramethyl-5,17-dioxo-13-[(1-oxo-2-butenyl)oxy]-8,11-epoxy-9,12-ethano-11,15-methano-11H-[1,8]dioxacycloheptadecino[4,3-b]pyridin-14-ylester, [8R-(8R*,9R*,10R*,11S*,12R*,13R*,14R*,15S*,18S*,19S*,20S*,21S*,22R*)]-(9CI)
• 3-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-6-oxo-,10,21,22-tris(acetyloxy)-12-[(acetyloxy)methyl]-5,7,8,9,10,12,13,14,15,
• 21,22,24-tris(acetyloxy)-20-[(acetyloxy)methyl]-19-[(2E)-but-2-enoyloxy]-25-hydroxy-3,13,14,25-tetramethyl-6,15-dioxo-2,5,16-trioxa-11-azapentacyclo[15.7.1.01,20.03,23.07,12]pentacosa-7,9,11-trien-18-yl 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (no
• Emarginatine G
• Evonine, 8-(acetyloxy)-O1,O2-dideacetyl-8-deoxo-O2-((1,6-dihydro-1-methyl-6-oxo-3-pyridinyl)carbonyl)-O1-(1-oxo-2-butenyl)-, (8alpha)-
• 155944-13-1
• [21,22,24-Triacetyloxy-20-(acetyloxymethyl)-19-[(E)-but-2-enoyl]oxy-25-hydroxy-3,13,14,25-tetramethyl-6,15-dioxo-2,5,16-trioxa-11-azapentacyclo[15.7.1.01,20.03,23.07,12]pentacosa-7(12),8,10-trien-18-yl] 1-methyl-6-oxopyridine-3-carboxylate

• Inchi： 1S/C45H52N2O19/c1-11-13-30(53)63-38-34(64-40(55)27-15-16-29(52)47(10)18-27)36-43(9,57)45-35(61-25(6)50)31(33(60-24(5)49)37(62-26(7)51)44(38,45)20-58-23(4)48)42(8,66-45)19-59-41(56)28-14-12-17-46-32(28)21(2)22(3)39(54)65-36/h11-18,21-22,31,33-38,57H,19-20H2,1-10H3/b13-11+
• InChI Key： RYWZQIMXAGJSGP-ACCUITESSA-N
• SMILES： O1C2(C)COC(C3=CC=CN=C3C(C)C(C)C(=O)OC3C(C(C4(COC(C)=O)C(C(C2C(C14C3(C)O)OC(C)=O)OC(C)=O)OC(C)=O)OC(/C=C/C)=O)OC(C1C=CC(N(C)C=1)=O)=O)=O

Computed Properties

• Exact Mass: 924.316427
• Monoisotopic Mass: 924.316427
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 66
• Rotatable Bond Count: 15
• Complexity: 2140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 273
• XLogP3: 1.2

Experimental Properties

• Density: 1.42
• Boiling Point: 892.8°Cat760mmHg
• Flash Point: 493.7°C
• Refractive Index: 1.595

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives